Cas no 154028-32-7 (Benzenamine,4-[2-(3-methoxyphenyl)ethenyl]-)

• Product Name: Benzenamine,4-[2-(3-methoxyphenyl)ethenyl]-
• CAS No: 154028-32-7
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 170803
• PubChem ID: 6440384
• Update Time: 2025-04-19

Benzenamine,4-[2-(3-methoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(3-methoxyphenyl)ethenyl]-
• 4-[2-(3-methoxyphenyl)ethenyl]aniline
• 4-(2-(3-Methoxyphenyl)ethenyl)benzenamine
• 4-[(E)-2-(3-methoxyphenyl)ethenyl]aniline
• 4-Amino-3'-methoxystilbene
• Benzenamine, 4-(2-(3-methoxyphenyl)ethenyl)-
• CCRIS 6787
• CHEMBL1173573
• BDBM50322058
• 154028-32-7
• SCHEMBL3365675
• SCHEMBL3365670
• 3-Methoxyl-4''-amino-trans-stilbene
• (E)-4-[2-(3-methoxy-phenyl)-vinyl]-phenylamine
• PD181458
• KQIPLUOUWQXDOT-AATRIKPKSA-N

• Inchi： 1S/C15H15NO/c1-17-15-4-2-3-13(11-15)6-5-12-7-9-14(16)10-8-12/h2-11H,16H2,1H3/b6-5+
• InChI Key： KQIPLUOUWQXDOT-AATRIKPKSA-N
• SMILES： O(C)C1=CC=CC(=C1)/C=C/C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 225.11545
• Monoisotopic Mass: 225.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 402.1°C at 760 mmHg
• Flash Point: 207°C
• Refractive Index: 1.672
• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes